Cas no 107757-05-1 ((3-Methyl-5-nitrophenyl)methanol)

• Product Name: (3-Methyl-5-nitrophenyl)methanol
• CAS No: 107757-05-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD18399653
• CID: 1036292
• PubChem ID: 14033015
• Update Time: 2025-04-20

(3-Methyl-5-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-5-nitrophenyl)methanol
• 3-methyl-5-nitroBenzenemethanol
• 3-Methyl-5-nitrobenzyl alcohol
• 1594AA
• 1593AA
• FCH1173031
• AS05993
• CM13447
• AK128720
• AX8250782
• DTXSID70554742
• BS-14283
• SCHEMBL10155626
• EN300-7402814
• Benzenemethanol, 3-methyl-5-nitro-
• 107757-05-1
• Z1255445791
• CS-0130738
• AKOS016000845
• MFCD18399653
• DA-20273

• MDL： MFCD18399653
• Inchi： 1S/C8H9NO3/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-4,10H,5H2,1H3
• InChI Key： IVYZQNHRDOGBHH-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.2

Experimental Properties

• Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 56.8-57.9 ºC
• Solubility: Slightly soluble (3.3 g/l) (25 º C),